Cas no 79759-39-0 (1-methyl-3-phenyl-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-one)

1-methyl-3-phenyl-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-one structure
79759-39-0 structure
Product Name:1-methyl-3-phenyl-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-one
CAS No:79759-39-0
MF:C15H11F3N2O
MW:292.255853891373
CID:1798569
PubChem ID:3061765
Update Time:2025-04-21

1-methyl-3-phenyl-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-phenyl-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-one
    • 1-methyl-3-phenyl-5-(trifluoromethyl)benzimidazol-2-one
    • 1,3-Dihydro-1-methyl-3-phenyl-5-(trifluoromethyl)-2H-benzimidazol-2-one
    • 79759-39-0
    • 1-Methyl-3-phenyl-5-(trifluoromethyl)benzimidazolin-2-one
    • 2H-Benzimidazol-2-one, 1,3-dihydro-1-methyl-3-phenyl-5-(trifluoromethyl)-
    • DTXSID10229866
    • BRN 5598515
    • Inchi: 1S/C15H11F3N2O/c1-19-12-8-7-10(15(16,17)18)9-13(12)20(14(19)21)11-5-3-2-4-6-11/h2-9H,1H3
    • InChI Key: WNRCISKEQLZPEG-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=C(C=1)N(C1C=CC=CC=1)C(N2C)=O)(F)F

Computed Properties

  • Exact Mass: 292.082
  • Monoisotopic Mass: 292.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 376.4°C at 760 mmHg
  • Flash Point: 181.5°C
  • Refractive Index: 1.571

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